Cas no 1209289-08-6 (5-bromo-3-ethynyl-pyrazin-2-amine)

5-bromo-3-ethynyl-pyrazin-2-amine structure

1209289-08-6 structure

Product Name:5-bromo-3-ethynyl-pyrazin-2-amine

CAS No:1209289-08-6

MF:C₆H₄BrN₃

MW:198.020059585571

MDL:MFCD09999142

CID:824465

PubChem ID:45789618

Update Time:2025-07-21

5-bromo-3-ethynyl-pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-bromo-3-ethynylpyrazine
- 5-bromo-3-ethynylpyrazin-2-amine
- QC-6864
- ZSNRFVADJWPLOF-UHFFFAOYSA-N
- 5-Bromo-3-ethynyl-2-pyrazinamine
- FCH880142
- 5-bromo-3-ethynyl-pyrazin-2-ylamine
- WT82738
- RL00871
- BC004749
- AX8158118
- ST24027735
- X9456
- 5-bromo-3-ethynyl-pyrazin-2-amine
- J-517021
- SCHEMBL14853080
- MFCD09999142
- DB-061833
- FS-2760
- SY107684
- AKOS006304265
- 1209289-08-6
- DTXSID70671903
- CS-0043018
- MDL： MFCD09999142
- Inchi： 1S/C6H4BrN3/c1-2-4-6(8)9-3-5(7)10-4/h1,3H,(H2,8,9)
- InChI Key： ZSNRFVADJWPLOF-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C#C)=N1)N

Computed Properties

Exact Mass: 196.95900
Monoisotopic Mass: 196.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 0.7

Experimental Properties

Density: 1.80±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.4 g/l) (25 º C),
PSA: 51.80000
LogP: 1.38380

5-bromo-3-ethynyl-pyrazin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5-bromo-3-ethynyl-pyrazin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A594420-10mg	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6		10mg	$ 64.00	2023-04-19
TRC	A594420-25mg	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6		25mg	$ 75.00	2023-04-19
TRC	A594420-50mg	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6		50mg	$ 110.00	2023-04-19
TRC	A594420-100mg	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6		100mg	$ 150.00	2023-04-19
Chemenu	CM168719-1g	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6	95%+	1g	$89	2021-08-05
Chemenu	CM168719-5g	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6	95%+	5g	$286	2021-08-05
Chemenu	CM168719-10g	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6	95%+	10g	$391	2021-08-05
Chemenu	CM168719-25g	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6	95%+	25g	$935	2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD158118-250mg	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6	98%	250mg	￥287.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD158118-1g	2-Amino-5-bromo-3-ethynylpyrazine	1209289-08-6	98%	1g	￥662.0	2022-03-01

5-bromo-3-ethynyl-pyrazin-2-amine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

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5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

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